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Compound of Interest

Compound Name: 1,2-Diazidoethane

Cat. No.: B1593744 Get Quote

Disclaimer: 1,2-diazidoethane is a highly energetic and potentially explosive compound. The

information provided here is intended for experienced researchers in controlled laboratory

environments equipped with appropriate safety infrastructure. All work with this and other

energetic materials must be preceded by a thorough hazard assessment and performed in

strict accordance with institutional and regulatory safety protocols.[1][2][3] Never work alone

when handling energetic materials.[4]

Frequently Asked Questions (FAQs)
Q1: Is long-term storage of neat (pure) 1,2-diazidoethane recommended?

A1: No. Long-term storage of neat 1,2-diazidoethane is strongly discouraged. Like many low-

molecular-weight organic azides, it is highly sensitive to external energy sources such as

shock, friction, heat, and light, which can trigger violent decomposition.[5] Contaminated

energetic materials are at an increased risk of spontaneous decomposition and should be used

or disposed of promptly.[1] The consensus in safety literature is to synthesize and use such

compounds immediately or store them only for short periods under very specific, controlled

conditions.

Q2: What are the primary stability concerns for 1,2-diazidoethane?

A2: The primary concern is its high nitrogen content relative to its carbon content. Organic

azides with a high nitrogen-to-carbon ratio tend to be energetically unstable.[5][6] For 1,2-
diazidoethane (C₂H₄N₆), the ratio of nitrogen to carbon atoms is 3:1, placing it in a category of
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compounds that should not be isolated in pure form or should only be handled in very small

quantities with extreme caution.[4][7]

Q3: What are the recommended short-term storage conditions for 1,2-diazidoethane?

A3: If immediate use is not possible, the only recommended method for short-term storage is in

a dilute solution.[5][6] The solution should be stored at low temperatures (e.g., -18 °C),

protected from light, and in a container made of appropriate materials (e.g., plastic amber

containers).[5] Concentrations should generally not exceed 1 Molar.[5][6][7]

Q4: What materials should be avoided when handling 1,2-diazidoethane?

A4: Avoid all contact with metals, especially heavy metals, as this can form highly unstable and

shock-sensitive metal azides.[5][6] Do not use metal spatulas or needles.[4][5] Avoid ground

glass joints, which can create friction.[7] Halogenated solvents like dichloromethane or

chloroform must be avoided, as they can form extremely unstable di- and tri-azidomethane.[5]

[7]
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Issue Potential Cause(s) Recommended Action(s)

Unexpected color change or

gas evolution during storage.

Decomposition of the azide.

This is a sign of extreme

instability and an imminent

hazard.

CRITICAL DANGER: Do not

touch or move the container.

Evacuate the area immediately

and contact your institution's

Environmental Health & Safety

(EHS) and/or explosive

ordnance disposal unit.

Precipitate forms in the storage

solution.

The azide may be coming out

of solution, increasing its

concentration and shock

sensitivity. The compound may

be degrading.

Do not attempt to redissolve by

heating. Handle as an extreme

hazard. Consult with EHS for

proper disposal protocols.

Prepare fresh material for your

experiment.

Inconsistent experimental

results.

The azide may have partially

decomposed during storage,

leading to a lower effective

concentration.

It is best practice to use freshly

synthesized azide for each

experiment. If short-term

storage is necessary, use it

within the shortest possible

timeframe. Do not concentrate

azide solutions via rotary

evaporation or distillation.[7]

Difficulty in handling the pure

compound after synthesis.

1,2-diazidoethane is a volatile

and highly sensitive

compound. Isolating it as a

pure substance is

exceptionally hazardous.

The recommended procedure

is to use the compound in situ

(in the reaction mixture where

it is generated) without

isolation. If it must be handled,

it should be kept in solution at

all times.[6][7]

Data Summary: Stability Guidelines for Organic
Azides
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The stability of 1,2-diazidoethane can be assessed using established guidelines for organic

azides. These are qualitative rules rather than quantitative data, designed to inform hazard

assessments.
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Guideline Description

Assessment for 1,2-

Diazidoethane

(C₂H₄N₆)

Safety Implication

Carbon-to-Nitrogen

Ratio (C/N)

The number of

nitrogen atoms should

not exceed the

number of carbon

atoms.[5] Azides with

a C/N ratio between 1

and 3 should be

handled only in small

amounts and stored in

dilute solution below

room temperature.[4]

[7]

C/N Ratio = 2/6 =

0.33.

This ratio is less than

1, indicating that 1,2-

diazidoethane is

highly unstable and

should never be

isolated under normal

circumstances.[6][7]

"Rule of Six"

There should be at

least six carbon atoms

for each energetic

functional group (e.g.,

azide). This provides

sufficient dilution

within the molecule to

render it relatively

safer.[5][6]

There are 2 carbons

for 2 azide groups (1

carbon per azide

group).

This fails the "Rule of

Six" significantly,

confirming its high

energetic potential

and instability.

General Stability

Formula

A compound is

considered

manipulable if (NC +

NO) / NN ≥ 3, where

N is the number of

atoms of Carbon,

Oxygen, and Nitrogen.

[4][6]

(2 + 0) / 6 = 0.33.

This value is far below

the recommended

threshold of 3,

indicating an

exceptionally

hazardous and

explosive nature.
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A specific, validated protocol for the long-term stabilization of 1,2-diazidoethane is not

available due to its inherent instability. The following are general best-practice methodologies

for handling energetic azides, which should be adapted into a detailed Standard Operating

Procedure (SOP) and approved by your institution's safety committee.

1. Synthesis (General Approach for in situ use):

Principle: Generate the 1,2-diazidoethane in the reaction solvent where it will be consumed

by the subsequent reaction step. This avoids isolation and handling of the neat compound.

Methodology:

Conduct the reaction in a chemical fume hood behind a blast shield.[1]

Use appropriate personal protective equipment (PPE), including safety glasses, a face

shield, and heavy-duty gloves.[2][3]

Ensure all glassware is free of cracks or defects.[8] Use plastic or Teflon equipment where

possible to avoid contact with metal.[1]

The precursor (e.g., 1,2-dihaloethane) should be added to a solution containing the azide

source (e.g., sodium azide). The azide should be the limiting reagent.[7]

Maintain strict temperature control, typically using an ice bath, as the reactions can be

exothermic.[1]

Once the formation is complete (as determined by prior hazard analysis and small-scale

trials), the next reagent should be added to the same pot to consume the 1,2-
diazidoethane.

2. Short-Term Storage in Solution (Use is Strongly Discouraged):

Principle: If storage is unavoidable, dilution is the only accepted method to reduce the risk of

explosion.

Methodology:
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After synthesis, ensure the 1,2-diazidoethane is fully dissolved in a compatible, non-

halogenated organic solvent.

The concentration must not exceed 1 Molar.[5][7]

Transfer the solution to a clearly labeled, tightly sealed plastic or Teflon-coated amber

container.[5] Do not use containers with ground glass stoppers.[7]

Store the container in a designated, explosion-proof refrigerator or freezer at -18 °C or

below.[5]

The storage location must be clearly marked with warnings regarding the explosive nature

of the contents.

Use the solution as quickly as possible. Do not store for extended periods.

Visualizations
Logical Workflow for Handling 1,2-Diazidoethane
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Start: Plan to use
1,2-diazidoethane

Can the azide be
generated and used 'in situ'?

Proceed with 'in situ' synthesis.
This is the SAFEST method.

 Yes 

Is isolation absolutely
unavoidable?

 No 

STOP
Re-evaluate experimental design.

Isolation of neat azide is
NOT RECOMMENDED.

 Yes 

Is short-term storage
in solution required?

 No (Using in Solution) 

Use solution immediately
after synthesis.

 No 

Store as <1M solution at <= -18°C
in a labeled, appropriate container.
Use within shortest possible time.

 Yes 

Click to download full resolution via product page

Caption: Decision workflow for the safe handling of 1,2-diazidoethane.
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Chemical Properties
External Conditions

Azide Instability

High Nitrogen Content
(Low C/N Ratio) Low Molecular Weight Presence of other

'Explosophores' Heat / High Temp. Light (e.g., UV) Shock / Friction Contact with Metals

Click to download full resolution via product page

Caption: Key factors that contribute to the instability of organic azides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1593744#methods-for-stabilizing-1-2-diazidoethane-
for-long-term-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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